Cas no 23146-07-8 (1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-7-(oxiranylmethyl)-)
23146-07-8 structure
Product Name:1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-7-(oxiranylmethyl)-
CAS No:23146-07-8
MF:C10H13N4O3
MW:237.235221624374
CID:238669
PubChem ID:74502748
Update Time:2025-04-19
1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-7-(oxiranylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-7-(oxiranylmethyl)-
- 1,3-dimethyl-7-(oxiran-2-ylmethyl)purine-2,6-dione
- 23146-07-8
- 1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-7-(2-oxiranylmethyl)-
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- Inchi: 1S/C10H13N4O3/c1-12-8-7(9(15)13(2)10(12)16)14(5-11-8)3-6-4-17-6/h5-7H,3-4H2,1-2H3/q+1
- InChI Key: RRDOLZNTXDQLHT-UHFFFAOYSA-N
- SMILES: O1CC1C[N+]1=CN=C2C1C(N(C)C(N2C)=O)=O
Computed Properties
- Exact Mass: 236.09106
- Monoisotopic Mass: 237.09876529g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 470
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 68.5Ų
Experimental Properties
- PSA: 70.97
1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-7-(oxiranylmethyl)- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
23146-07-8 (1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-7-(oxiranylmethyl)-) Related Products
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